5-amino-4-(1H-benzimidazol-2-yl)-1-[2-(cyclohex-1-en-1-yl)ethyl]-1,2-dihydro-3H-pyrrol-3-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C19H22N4O |
|---|---|
Molecular Weight |
322.4 g/mol |
IUPAC Name |
4-(1H-benzimidazol-2-yl)-1-[2-(cyclohexen-1-yl)ethyl]-5-imino-2H-pyrrol-3-ol |
InChI |
InChI=1S/C19H22N4O/c20-18-17(19-21-14-8-4-5-9-15(14)22-19)16(24)12-23(18)11-10-13-6-2-1-3-7-13/h4-6,8-9,20,24H,1-3,7,10-12H2,(H,21,22) |
InChI Key |
UVFPAHZVAOIOHA-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(=CC1)CCN2CC(=C(C2=N)C3=NC4=CC=CC=C4N3)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-amino-4-(1H-benzimidazol-2-yl)-1-[2-(cyclohex-1-en-1-yl)ethyl]-1,2-dihydro-3H-pyrrol-3-one typically involves multi-step organic reactions. A common synthetic route might include:
Formation of the Benzimidazole Core: This can be achieved by the condensation of o-phenylenediamine with formic acid or its derivatives under acidic conditions.
Cyclohexene Introduction: The cyclohexene moiety can be introduced via a Heck reaction, where a vinyl halide reacts with a cyclohexene derivative in the presence of a palladium catalyst.
Pyrrolone Formation: The final step involves the formation of the pyrrolone ring, which can be synthesized through a cyclization reaction involving an appropriate amine and a carbonyl compound under basic conditions.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the use of high-throughput screening to identify the most efficient catalysts and reagents.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.
Reduction: Reduction reactions can target the benzimidazole ring or the cyclohexene moiety, potentially leading to the formation of saturated rings.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and nitric acid.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are often used.
Substitution: Nucleophilic substitution reactions can be facilitated by reagents like alkyl halides or acyl chlorides under basic conditions.
Major Products
The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield nitro derivatives, while reduction could produce saturated analogs of the original compound.
Scientific Research Applications
Chemistry
In chemistry, this compound can serve as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of various chemical reactions and mechanisms.
Biology
Biologically, the compound may exhibit interesting interactions with biomolecules, making it a candidate for studies in biochemistry and molecular biology.
Medicine
In medicinal chemistry, this compound could be investigated for its potential therapeutic properties. Its structure suggests it might interact with specific enzymes or receptors, making it a candidate for drug development.
Industry
Industrially, the compound could be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds.
Mechanism of Action
The mechanism by which 5-amino-4-(1H-benzimidazol-2-yl)-1-[2-(cyclohex-1-en-1-yl)ethyl]-1,2-dihydro-3H-pyrrol-3-one exerts its effects would depend on its specific application. In a medicinal context, it might interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved could include inhibition of enzyme activity or binding to receptor sites, leading to altered cellular responses.
Comparison with Similar Compounds
Substituent Analysis and Molecular Properties
The table below summarizes key structural differences and theoretical property trends based on substituent effects:
Key Comparative Insights
Flexibility vs. Naphthyl thiazol () and dichlorophenyl () substituents introduce steric bulk, which may hinder binding in compact active sites but enhance selectivity.
Electronic Effects :
- Dichlorophenyl analogs () feature electron-withdrawing Cl atoms, which could improve metabolic stability and influence electronic interactions with receptors. The 3,4-dichloro substitution may facilitate stronger π-π stacking than 2,4-dichloro .
- The benzodioxol-methyl group () contains electron-rich oxygen atoms, enabling hydrogen bonding and improved solubility relative to hydrophobic cyclohexenyl or naphthyl groups.
Lipophilicity and Solubility: The cyclohexenylethyl and naphthyl thiazol groups increase lipophilicity (logP), likely enhancing membrane permeability but reducing aqueous solubility .
Synthetic and Crystallographic Considerations: Structural studies of similar compounds often employ SHELXL for refinement, ensuring high-resolution crystallographic data .
Biological Activity
The compound 5-amino-4-(1H-benzimidazol-2-yl)-1-[2-(cyclohex-1-en-1-yl)ethyl]-1,2-dihydro-3H-pyrrol-3-one is a benzimidazole derivative that has garnered attention due to its diverse biological activities. Benzimidazole derivatives are known for their potential pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. This article reviews the biological activity of this specific compound, synthesizing findings from various studies.
Chemical Structure
The chemical structure of the compound can be represented as follows:
Biological Activity Overview
Research indicates that benzimidazole derivatives exhibit a wide range of biological activities. The specific compound in focus has shown promising results in several key areas:
1. Anticancer Activity
Studies have demonstrated that benzimidazole derivatives possess anticancer properties. For instance, compounds containing the benzimidazole moiety have been found to inhibit cell proliferation in various cancer cell lines. A recent study reported that derivatives similar to our compound exhibited significant cytotoxicity against breast and lung cancer cells, with IC50 values in the low micromolar range .
2. Antimicrobial Properties
The antimicrobial activity of benzimidazole derivatives is well-documented. In vitro studies have shown that compounds with similar structures to 5-amino-4-(1H-benzimidazol-2-yl)-1-[2-(cyclohex-1-en-1-yl)ethyl]-1,2-dihydro-3H-pyrrol-3-one demonstrate effective inhibition against both Gram-positive and Gram-negative bacteria. For example, a study found that certain benzimidazole derivatives had minimum inhibitory concentrations (MICs) comparable to standard antibiotics like ciprofloxacin .
3. Anti-inflammatory Effects
Anti-inflammatory activity is another significant aspect of benzimidazole derivatives. Research has indicated that these compounds can inhibit pro-inflammatory cytokines and enzymes such as COX-2 and TNF-alpha, suggesting potential therapeutic applications in treating inflammatory diseases .
Table 1: Summary of Biological Activities
Pharmacokinetics and Toxicity
Pharmacokinetic studies are crucial for understanding the absorption, distribution, metabolism, and excretion (ADMET) properties of new compounds. Preliminary data suggest that the compound has favorable gastrointestinal absorption characteristics and can cross the blood-brain barrier (BBB), indicating potential for central nervous system (CNS) applications . Toxicity assessments reveal that the compound exhibits low toxicity levels, with LD50 values suggesting a safe profile for further development.
Q & A
Q. What are the common synthetic routes for 5-amino-4-(1H-benzimidazol-2-yl)-1-[2-(cyclohex-1-en-1-yl)ethyl]-1,2-dihydro-3H-pyrrol-3-one, and how do reaction conditions influence yield?
- Methodological Answer : The synthesis typically involves multi-step reactions, including cyclization, condensation, and functional group modifications. For example:
- Step 1 : Formation of the pyrrol-3-one core via base-assisted cyclization (e.g., using NaOH in ethanol at 60–80°C) .
- Step 2 : Introduction of the benzimidazole moiety through nucleophilic substitution or coupling reactions (e.g., using Pd catalysts or acid chlorides) .
- Step 3 : Alkylation of the cyclohexenylethyl group using reagents like 2-(cyclohex-1-en-1-yl)ethyl bromide in DMF with NaH as a base .
- Critical Factors : Solvent choice (polar aprotic solvents like DMF enhance reactivity), temperature control (exothermic reactions require cooling), and stoichiometric ratios (excess reagents improve yields but complicate purification) .
Table 1 : Example Reaction Conditions and Yields from Literature
| Step | Reagents/Conditions | Yield (%) | Reference |
|---|---|---|---|
| Cyclization | NaOH, EtOH, 70°C | 46–63 | |
| Benzimidazole coupling | Pd(PPh₃)₄, DMF, 100°C | 55 | |
| Alkylation | NaH, THF, 0°C | 62 |
Q. Which analytical techniques are most effective for confirming the structure and purity of this compound?
- Methodological Answer :
- Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR identify substituent positions and confirm regioselectivity. For example, the cyclohexenyl proton signals appear as a multiplet at δ 5.5–6.0 ppm, while the benzimidazole NH resonates near δ 12.5 ppm .
- High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]+ calculated for C₂₀H₂₁N₅O: 354.1721; observed: 354.1718) .
- HPLC : Assesses purity (>95% required for pharmacological studies) using C18 columns with acetonitrile/water gradients .
Advanced Research Questions
Q. How can researchers design experiments to optimize reaction conditions for improved yield and scalability?
- Methodological Answer :
- Design of Experiments (DoE) : Use factorial designs to evaluate interactions between variables (e.g., temperature, solvent, catalyst loading). For instance, a 2³ factorial design revealed that increasing Pd catalyst concentration from 2% to 5% improved coupling yields by 18% .
- Continuous Flow Reactors : Enhance scalability and safety by minimizing exothermic risks and reducing reaction times (e.g., flow systems achieved 85% yield in 30 minutes vs. 6 hours in batch) .
- In-situ Monitoring : FTIR or Raman spectroscopy tracks intermediate formation, enabling real-time adjustments .
Q. How can contradictions in biological activity data (e.g., varying IC₅₀ values across studies) be resolved?
- Methodological Answer :
- Standardized Assays : Ensure consistent cell lines (e.g., HepG2 vs. HeLa) and assay protocols (e.g., MTT vs. ATP luminescence). Discrepancies in IC₅₀ values (e.g., 2 µM vs. 10 µM) may arise from differences in cell permeability or metabolic activity .
- Metabolite Profiling : LC-MS identifies degradation products or active metabolites that influence potency .
- Computational Modeling : Docking studies (e.g., using AutoDock Vina) correlate structural modifications (e.g., cyclohexenyl group orientation) with target binding affinity .
Q. What strategies are employed to study the compound’s stability under varying storage and experimental conditions?
- Methodological Answer :
- Forced Degradation Studies : Expose the compound to heat (40–60°C), light (UV irradiation), and humidity (75% RH) for 1–4 weeks. HPLC monitors degradation (e.g., 10% decomposition after 2 weeks at 40°C) .
- pH Stability Tests : Buffer solutions (pH 1–13) assess hydrolytic stability. The benzimidazole ring is prone to hydrolysis at pH < 3, requiring lyophilized storage .
Q. How are structure-activity relationship (SAR) studies conducted to refine this compound’s pharmacological profile?
- Methodological Answer :
- Analog Synthesis : Modify substituents (e.g., replacing cyclohexenyl with cyclopentyl or varying benzimidazole substituents) .
- Biological Screening : Test analogs against target enzymes (e.g., kinase inhibition assays) and off-target panels to assess selectivity .
- Data Analysis : QSAR models (e.g., CoMFA) link electronic (Hammett σ) and steric (Taft Es) parameters to activity trends .
Key Data Contradictions and Resolutions
- Synthesis Yields : reports 5% yield for a similar pyrrolone derivative under suboptimal conditions, while achieved 63% via optimized cyclization. Resolution: Pre-activation of substrates (e.g., using TMSCl) improves reactivity .
- Biological Potency : notes antimicrobial activity, whereas emphasizes anticancer effects. Resolution: Target-specific assays (e.g., bacterial vs. human kinase panels) clarify context-dependent activity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
